2-{[2-Cyano-2-phenyl-1-(trifluoromethyl)vinyl]thio}pyridinium-1-olate

• IUPAC Name: (Z)-4,4,4-trifluoro-3-(1-oxidopyridin-1-ium-2-yl)sulfanyl-2-phenylbut-2-enenitrile
• InChI: InChI=1S/C15H9F3N2OS/c16-15(17,18)14(22-13-8-4-5-9-20(13)21)12(10-19)11-6-2-1-3-7-11/h1-9H/b14-12+
• InChI Key: UQQLMIABLLWDKN-WYMLVPIESA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C(F)(F)F)SC2=CC=CC=[N+]2[O-])C#N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C(\C(F)(F)F)/SC2=CC=CC=[N+]2[O-])/C#N
• Molecular Formula: C15H9F3N2OS
• Molecular Weight: 322.31 g/mol

Description

The compound “2-{[2-Cyano-2-phenyl-1-(trifluoromethyl)vinyl]thio}pyridinium-1-olate” is a type of pyridinium salt. It has a molecular formula of C15H9F3N2OS and a molecular weight of 322.31 g/mol. Pyridinium salts are quite familiar structures in many natural products and bioactive pharmaceuticals.

Synthesis Analysis

The synthesis of pyridinium salts has been a topic of research for centuries. Trifluoromethyl ketones (TFMKs) are valuable synthetic targets in the construction of fluorinated pharmacons. The synthesis of 2-trifluoromethyl 4,5-disubstituted thiazoles involves the [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates.

Chemical Reactions Analysis

Pyridinium salts, including this compound, are known for their reactivity. They play an intriguing role in a wide range of research topics. The reaction of pyridinium 1,4-zwitterionic thiolates in the synthesis of 2-trifluoromethyl 4,5-disubstituted thiazoles works well with various substituted pyridinium 1,4-zwitterionic thiolates.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• The compound’s cyano group and vinyl functionality make it a valuable building block for organic synthesis. .

Safety and Hazards

The specific safety and hazards associated with this compound are not provided in the search results. It’s important to note that this product is not intended for human or veterinary use and is for research use only.

Future Directions

Pyridinium salts, including this compound, have played an intriguing role in a wide range of research topics over the centuries. They are expected to continue to be a focus of research due to their diverse structures and wide range of applications.